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Compound of Interest

Compound Name: a-Hydroxymetoprolol

Cat. No.: B022152 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This document provides essential, step-by-step guidance for the

safe and compliant disposal of a-Hydroxymetoprolol, a key metabolite of metoprolol, intended

for researchers, scientists, and drug development professionals. Adherence to these

procedures will help ensure the safety of laboratory personnel and minimize environmental

impact.

Core Safety and Disposal Information
All quantitative data and key safety information derived from Safety Data Sheets (SDS) are

summarized below for clear and immediate reference.
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Parameter Information Source

Chemical Name a-Hydroxymetoprolol TargetMol SDS

CAS Number 56392-16-6 TargetMol SDS

Physical Form Solid Cayman Chemical

Recommended Disposal

Method

Dispose of contents/container

to an approved waste disposal

plant.

TCI America SDS

Spill Response

Collect and arrange disposal.

Keep in suitable, closed

containers for disposal.

TargetMol SDS

Environmental Precautions
Discharge into the

environment must be avoided.
TargetMol SDS

Personal Protective Equipment

(PPE)

Wear suitable protective

clothing, chemical

impermeable gloves, and

eye/face protection.

TargetMol SDS

Procedural Steps for Proper Disposal
The following step-by-step protocol outlines the approved procedure for the disposal of a-
Hydroxymetoprolol in a laboratory setting. This process is designed to be straightforward and

compliant with general laboratory chemical waste regulations.

1. Waste Identification and Segregation:

Treat all a-Hydroxymetoprolol, whether in pure form or in solution, as chemical waste.
Do not mix a-Hydroxymetoprolol waste with other chemical waste streams unless explicitly
permitted by your institution's hazardous waste management plan.

2. Containerization:

Use a dedicated, chemically compatible, and leak-proof container for collecting a-
Hydroxymetoprolol waste. The original container is often a suitable option if it is in good

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b022152?utm_src=pdf-body
https://www.benchchem.com/product/b022152?utm_src=pdf-body
https://www.benchchem.com/product/b022152?utm_src=pdf-body
https://www.benchchem.com/product/b022152?utm_src=pdf-body
https://www.benchchem.com/product/b022152?utm_src=pdf-body
https://www.benchchem.com/product/b022152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


condition.
Ensure the container is clearly and accurately labeled as "Hazardous Waste: a-
Hydroxymetoprolol". Include the full chemical name and any known hazard information.

3. Storage of Waste:

Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.
Keep the container tightly closed except when adding waste.

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup and disposal.
Provide the waste manifest or any other required documentation to the disposal company,
accurately detailing the contents of the waste container.

5. Documentation:

Maintain a record of the amount of a-Hydroxymetoprolol disposed of and the date of
disposal, in accordance with your laboratory's and institution's policies.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of a-Hydroxymetoprolol.
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Start: a-Hydroxymetoprolol Waste Generated

Identify as Chemical Waste

Segregate from Other Waste Streams

Place in a Labeled, Compatible Container

Store in a Designated Secure Area

Contact EHS or Licensed Waste Disposal Company

Provide Waste Manifest/Documentation

Professional Disposal

Record Disposal Information

End: Compliant Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for a-Hydroxymetoprolol.

Disclaimer: This guidance is intended for professional laboratory personnel. Always consult

your institution's specific safety and waste disposal protocols and the manufacturer's Safety
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Data Sheet (SDS) before handling or disposing of any chemical. Local, state, and federal

regulations regarding chemical waste disposal must be followed.

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for a-Hydroxymetoprolol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022152#a-hydroxymetoprolol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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